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Compound of Interest

Compound Name: Rhod-590 AM Ester

Cat. No.: B12350337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Rhod-590 AM Ester, a
fluorescent indicator widely utilized for the detection and quantification of intracellular calcium.

This document outlines its core features, benefits, and detailed experimental protocols, offering

valuable insights for researchers in various fields, including neuroscience, cell biology, and

drug discovery.

Core Features and Benefits
Rhod-590 AM Ester is a cell-permeant dye that, upon entering a cell, is hydrolyzed by

intracellular esterases into its active, calcium-sensitive form, Rhod-590. This process traps the

indicator inside the cell, allowing for the monitoring of intracellular calcium dynamics.

Key benefits of Rhod-590 AM Ester include:

Long-Wavelength Excitation and Emission: With excitation and emission maxima in the

orange-red region of the spectrum, Rhod-590 minimizes autofluorescence from cellular

components, leading to an improved signal-to-noise ratio.

High Sensitivity: Rhod-590 exhibits a significant increase in fluorescence intensity upon

binding to calcium, enabling the detection of subtle changes in intracellular calcium

concentration.
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Non-Ratiometric Imaging: As a non-ratiometric indicator, the analysis of Rhod-590

fluorescence data is straightforward, relying on changes in fluorescence intensity to reflect

changes in calcium levels.

Fixable Aldehyde: The BAPTA-based structure of Rhod-590 allows for its fixation within cells

using aldehyde-based fixatives, enabling post-imaging analysis such as

immunocytochemistry.[1]

Cell Permeability: The acetoxymethyl (AM) ester modification renders the molecule lipophilic,

facilitating its passive diffusion across the cell membrane.[1]

Quantitative Data
The following table summarizes the key quantitative properties of the hydrolyzed, calcium-

sensitive form of Rhod-590.

Property Value Reference

Excitation Maximum (Ca²⁺-

bound)
~595 nm [1]

Emission Maximum (Ca²⁺-

bound)
~626 nm [1]

Excitation Maximum (Ca²⁺-

free)
~590 nm [1]

Emission Maximum (Ca²⁺-free) ~616 nm

Dissociation Constant (Kd) for

Ca²⁺
~0.61 µM

Molar Extinction Coefficient (ε)
~115,000 cm⁻¹M⁻¹ (in ethanol

for Rhodamine 590)

Quantum Yield (Φ)
~0.90 (in ethanol for

Rhodamine 590)

Note: The Molar Extinction Coefficient and Quantum Yield are for the closely related compound

Rhodamine 590 and are provided as an approximation for Rhod-590.
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Mechanism of Action and Experimental Workflow
The utility of Rhod-590 AM Ester in cellular calcium imaging is based on a two-step process:

cellular loading and calcium-dependent fluorescence.
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Mechanism of Rhod-590 AM Ester action.

A typical experimental workflow for using Rhod-590 AM Ester to measure intracellular calcium

is depicted below.
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Experimental workflow for calcium imaging.
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Experimental Protocols
Protocol for Measuring Intracellular Calcium in Cultured
Neurons
This protocol provides a general guideline for loading cultured neurons with Rhod-590 AM
Ester and measuring changes in intracellular calcium. Optimization may be required for

specific cell types and experimental conditions.

Materials:

Rhod-590 AM Ester (dissolved in anhydrous DMSO to a stock concentration of 1-5 mM)

Pluronic® F-127 (20% solution in DMSO)

Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

Cultured neurons on coverslips

Fluorescence microscope equipped with appropriate filters for Rhod-590 (e.g., TRITC/Cy3

filter set)

Procedure:

Preparation of Loading Solution:

On the day of the experiment, thaw the Rhod-590 AM Ester stock solution and the

Pluronic® F-127 solution to room temperature.

Prepare a working solution of Rhod-590 AM Ester in a physiological buffer (e.g., HBSS)

at a final concentration of 2-5 µM.

To aid in the dispersion of the AM ester, first mix the required volume of the Rhod-590 AM
Ester stock solution with an equal volume of the 20% Pluronic® F-127 solution before

diluting it in the buffer. The final concentration of Pluronic® F-127 should be approximately

0.02-0.04%.

Cell Loading:
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Remove the culture medium from the coverslips containing the cultured neurons.

Wash the cells gently with pre-warmed physiological buffer.

Add the Rhod-590 AM Ester loading solution to the cells and incubate for 30-60 minutes

at 37°C in the dark.

Washing:

After the incubation period, remove the loading solution and wash the cells 2-3 times with

pre-warmed physiological buffer to remove any extracellular dye.

De-esterification:

Incubate the cells in the physiological buffer for an additional 30 minutes at room

temperature in the dark to allow for complete de-esterification of the AM ester by

intracellular esterases.

Imaging:

Mount the coverslip onto the fluorescence microscope.

Acquire a baseline fluorescence image before applying any stimulus.

Apply the desired stimulus (e.g., neurotransmitter, depolarizing agent) and record the

changes in fluorescence intensity over time.

Data Analysis:

The change in fluorescence is typically expressed as the ratio ΔF/F₀, where ΔF is the change

in fluorescence intensity from the baseline (F - F₀), and F₀ is the initial baseline fluorescence.

Signaling Pathways and Applications
Rhod-590 AM Ester is a versatile tool for studying a wide range of cellular processes that are

regulated by changes in intracellular calcium.
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Calcium signaling pathway monitored by Rhod-590.
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Applications:

Neuroscience: Studying synaptic transmission, neuronal excitability, and the effects of

neuroactive compounds.

Drug Discovery: High-throughput screening of compounds that modulate intracellular

calcium signaling pathways.

Cardiomyocyte Physiology: Investigating calcium dynamics during muscle contraction and

relaxation.

Cell Signaling Research: Elucidating the role of calcium as a second messenger in various

signal transduction cascades.

Conclusion
Rhod-590 AM Ester is a powerful and reliable fluorescent indicator for the investigation of

intracellular calcium dynamics. Its favorable spectral properties, high sensitivity, and ease of

use make it an invaluable tool for researchers across multiple disciplines. The detailed

protocols and technical information provided in this guide are intended to facilitate the

successful application of Rhod-590 AM Ester in a wide range of experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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